Cas no 1213923-02-4 ((2R)-2-amino-2-(2-bromo-4-chlorophenyl)ethan-1-ol)

• Product Name: (2R)-2-amino-2-(2-bromo-4-chlorophenyl)ethan-1-ol
• CAS No: 1213923-02-4
• MF: C₈H₉BrClNO
• MW: 250.52016043663
• CID: 5591621
• PubChem ID: 66515489
• Update Time: 2025-10-29

(2R)-2-amino-2-(2-bromo-4-chlorophenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (2R)-2-AMINO-2-(2-BROMO-4-CHLOROPHENYL)ETHAN-1-OL
• (2R)-2-amino-2-(2-bromo-4-chlorophenyl)ethanol
• (r)-2-Amino-2-(2-bromo-4-chlorophenyl)ethan-1-ol
• Benzeneethanol, β-amino-2-bromo-4-chloro-, (βR)-
• CS-0353047
• EN300-1896831
• AKOS015930010
• 1213923-02-4
• (2R)-2-amino-2-(2-bromo-4-chlorophenyl)ethan-1-ol

• Inchi： 1S/C8H9BrClNO/c9-7-3-5(10)1-2-6(7)8(11)4-12/h1-3,8,12H,4,11H2/t8-/m0/s1
• InChI Key： ZWMGYWXYDLGLCS-QMMMGPOBSA-N
• SMILES： C(O)[C@H](N)C1=CC=C(Cl)C=C1Br

Computed Properties

• Exact Mass: 248.95560g/mol
• Monoisotopic Mass: 248.95560g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• Density: 1.644±0.06 g/cm3(Predicted)
• Boiling Point: 374.9±37.0 °C(Predicted)
• pka: 12.26±0.10(Predicted)

Additional information on (2R)-2-amino-2-(2-bromo-4-chlorophenyl)ethan-1-ol

(2R)-2-amino-2-(2-bromo-4-chlorophenyl)ethan-1-ol: A Comprehensive Overview

(2R)-2-amino-2-(2-bromo-4-chlorophenyl)ethan-1-ol, also known by its CAS number 1213923-02-4, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes an amino group, a hydroxyl group, and a substituted phenyl ring. The presence of bromine and chlorine substituents on the phenyl ring adds complexity to its chemical properties and potential applications.

The synthesis of (2R)-2-amino-2-(2-bromo-4-chlorophenyl)ethan-1-ol involves a multi-step process that typically begins with the preparation of the corresponding phenyl bromide and chloride intermediates. Recent advancements in asymmetric synthesis have enabled the selective formation of the (R)-enantiomer, which is crucial for applications in drug discovery where stereochemistry plays a pivotal role. The use of chiral catalysts and enantioselective reactions has significantly improved the yield and purity of this compound, making it more accessible for research purposes.

From a structural standpoint, the compound exhibits a rigid framework due to the aromaticity of the phenyl ring and the steric hindrance introduced by the amino and hydroxyl groups. This rigidity contributes to its stability under various chemical conditions. The amino group (-NH₂) is particularly reactive, making it a target for various functionalization reactions such as alkylation, acylation, and amidation. These reactions are essential in modifying the compound's properties for specific applications.

Recent studies have highlighted the potential of (2R)-2-amino-2-(2-bromo-4-chlorophenyl)ethan-1-ol in medicinal chemistry. Its ability to act as a chiral building block has been exploited in the synthesis of bioactive molecules with therapeutic potential. For instance, researchers have utilized this compound as an intermediate in the development of kinase inhibitors, which are critical in cancer treatment. The bromine and chlorine substituents on the phenyl ring enhance its ability to interact with biological targets, making it a valuable tool in drug design.

In terms of physical properties, (2R)-2-amino-2-(2-bromo-4-chlorophenyl)ethan-1-ol has a melting point of approximately 150°C and is sparingly soluble in water but highly soluble in organic solvents such as dichloromethane and ethyl acetate. These characteristics make it suitable for use in organic synthesis protocols that require precise control over solubility and reactivity.

The compound's optical activity is another area of interest. The (R)-enantiomer exhibits distinct chiroptical properties compared to its (S)-counterpart, which has implications for its use in enantioselective catalysis and asymmetric synthesis. Recent research has demonstrated that this compound can serve as a chiral ligand in transition metal-catalyzed reactions, enabling the selective formation of enantiopure products.

In conclusion, (2R)-2-amino-2-(2-bromo-4-chlorophenyl)ethan-1-ol is a versatile compound with significant potential in both academic research and industrial applications. Its unique structure, combined with advancements in synthetic methodologies, positions it as an important tool in modern organic chemistry. As research continues to uncover new applications for this compound, its role in drug discovery and materials science is likely to grow further.